Cas no 2411302-61-7 (N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide)

• Product Name: N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide
• CAS No: 2411302-61-7
• MF: C₁₄H₂₃NO₂
• MW: 237.33792424202
• CID: 5358624
• PubChem ID: 146098249
• Update Time: 2025-08-05

N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Hydroxymethyl)-2,3,3-trimethylcyclohexyl]but-2-ynamide
• Z3952175012
• N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide

• Inchi： 1S/C14H23NO2/c1-5-6-13(17)15-12-8-7-11(9-16)14(3,4)10(12)2/h10-12,16H,7-9H2,1-4H3,(H,15,17)
• InChI Key： OECGEKATCQABEW-UHFFFAOYSA-N
• SMILES： OCC1CCC(C(C)C1(C)C)NC(C#CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• XLogP3: 2.6
• Topological Polar Surface Area: 49.3

Additional information on N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide

Introduction to N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide (CAS No: 2411302-61-7)

N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide is a specialized organic compound with a complex molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2411302-61-7, features a unique combination of functional groups and stereocenters, making it a promising candidate for various applications in drug discovery and molecular research. The presence of a hydroxymethyl group and a ynamide moiety introduces both reactivity and potential biological activity, which are critical factors in the development of novel therapeutic agents.

The structural framework of N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide consists of a cyclohexane ring substituted with three methyl groups at the 2, 3, and 3 positions, providing steric hindrance and influencing the compound's overall conformation. The but-2-ynamide segment introduces a polar ynamide group, which is known for its versatility in forming hydrogen bonds and participating in nucleophilic addition reactions. These structural features make the compound an intriguing subject for synthetic chemists seeking to develop new methodologies for constructing complex molecules.

In recent years, there has been growing interest in ynamides as pharmacophores due to their ability to interact with biological targets in multiple ways. The hydroxymethyl group in N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide further enhances its potential by allowing for diverse chemical modifications. This flexibility has been exploited in several research studies aimed at developing novel inhibitors and probes for cellular processes. For instance, ynamides have been shown to modulate enzyme activity by acting as competitive inhibitors or by serving as substrates for enzymatic reactions.

The synthesis of N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide presents unique challenges due to the complexity of its molecular architecture. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions and stereoselective transformations have been employed to construct the desired framework with high precision. These methods not only highlight the synthetic prowess of modern organic chemistry but also demonstrate the compound's suitability for further derivatization and functionalization.

The potential biological activity of N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling cascades. Additionally, the ynamide moiety has been shown to enhance drug delivery systems by improving solubility and bioavailability.

The role of computational chemistry in understanding the behavior of N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide cannot be overstated. Molecular modeling techniques have been used to predict binding affinities and metabolic stability, providing valuable insights into its potential as a drug candidate. These computational studies complement experimental efforts by allowing researchers to design more effective derivatives with optimized properties.

The future prospects for N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide are promising, with ongoing research focusing on expanding its chemical space through combinatorial synthesis and library screening. By leveraging cutting-edge synthetic methodologies and biophysical techniques, scientists aim to uncover new therapeutic applications for this compound and its derivatives. The integration of artificial intelligence (AI) into drug discovery pipelines is also expected to accelerate the development process by predicting promising candidates from large datasets.

In conclusion, N-4-(hydroxymethyl)-2,3,3-trimethylcyclohexylbut-2-ynamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its synthesis challenges highlight the ingenuity of modern organic synthesis techniques while opening doors for innovative drug development strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.